Cas no 383142-61-8 (4-(2-chlorophenyl)-1,3-thiazole-2-carbaldehyde)

4-(2-chlorophenyl)-1,3-thiazole-2-carbaldehyde structure
383142-61-8 structure
Product Name:4-(2-chlorophenyl)-1,3-thiazole-2-carbaldehyde
CAS No:383142-61-8
MF:C10H6ClNOS
MW:223.678740024567
MDL:MFCD02665744
CID:1040338
PubChem ID:3446103
Update Time:2025-04-20

4-(2-chlorophenyl)-1,3-thiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Chlorophenyl)thiazole-2-carbaldehyde
    • 4-(2-Chlorophenyl)-1,3-thiazole-2-carbaldehyde
    • 4-(2-CHLOROPHENYL)-2-THIAZOLECARBOXALDEHYDE
    • AC1MQ4YX
    • AK-88998
    • ANW-65765
    • CTK8C1036
    • RW2664
    • DRPRJACJPMGESZ-UHFFFAOYSA-N
    • DTXSID60392539
    • 4-(2-Chloro-phenyl)-thiazole-2-carbaldehyde
    • MFCD02665744
    • DB-014857
    • LS-04986
    • 2-thiazolecarboxaldehyde, 4-(2-chlorophenyl)-
    • CS-0451909
    • AKOS001476128
    • ALBB-016017
    • SCHEMBL3193066
    • 383142-61-8
    • 4-(2-chlorophenyl)-1,3-thiazole-2-carbaldehyde
    • MDL: MFCD02665744
    • Inchi: 1S/C10H6ClNOS/c11-8-4-2-1-3-7(8)9-6-14-10(5-13)12-9/h1-6H
    • InChI Key: DRPRJACJPMGESZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1=CSC(C=O)=N1

Computed Properties

  • Exact Mass: 222.9858627g/mol
  • Monoisotopic Mass: 222.9858627g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 1.388

4-(2-chlorophenyl)-1,3-thiazole-2-carbaldehyde Pricemore >>

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